Cas no 428518-44-9 ((S)-1-Benzyl-5-oxo-pyrrolidine-3-carboxylic Acid Methyl Ester)

(S)-1-Benzyl-5-oxo-pyrrolidine-3-carboxylic Acid Methyl Ester is a chiral pyrrolidinone derivative commonly employed as a key intermediate in organic synthesis and pharmaceutical research. Its stereospecific (S)-configuration makes it valuable for the preparation of enantiomerically pure compounds, particularly in the development of bioactive molecules and peptidomimetics. The presence of both a benzyl-protected amine and a methyl ester group enhances its reactivity in further functionalization, such as hydrolysis, reduction, or coupling reactions. This compound is particularly useful in asymmetric synthesis and medicinal chemistry applications, where high stereochemical purity is essential. Its stability under standard storage conditions ensures consistent performance in synthetic workflows.
(S)-1-Benzyl-5-oxo-pyrrolidine-3-carboxylic Acid Methyl Ester structure
428518-44-9 structure
Product Name:(S)-1-Benzyl-5-oxo-pyrrolidine-3-carboxylic Acid Methyl Ester
CAS No:428518-44-9
MF:C13H15NO3
MW:233.263103723526
MDL:MFCD09261309
CID:326869
PubChem ID:688039
Update Time:2025-05-26

(S)-1-Benzyl-5-oxo-pyrrolidine-3-carboxylic Acid Methyl Ester Chemical and Physical Properties

Names and Identifiers

    • (S)-Methyl 1-benzyl-5-oxopyrrolidine-3-carboxylate
    • (S)-1-BENZYL-5-OXO-PYRROLIDINE-3-CARBOXYLIC ACID METHYL ESTER
    • 3-Pyrrolidinecarboxylicacid, 5-oxo-1-(phenylmethyl)-, methyl ester, (3S)-
    • AB50095
    • AC1LEL78
    • ACT09719
    • CTK4I6694
    • methyl (S)-1-(phenylmethyl)-5-oxo-3-pyrrolidinecarboxylate
    • SureCN5970008
    • (3S)-5-oxo-1-(phenylmethyl)-3-pyrrolidinecarboxylic acid methyl ester
    • DTXSID40350778
    • Methyl(S)-1-benzyl-5-oxopyrrolidine-3-carboxylate
    • (s)-1-benzyl-5-oxo-pyrrolidine-3-carboxylic acidmethyl ester
    • MFCD09261309
    • SCHEMBL5970008
    • methyl (3S)-1-benzyl-5-oxopyrrolidine-3-carboxylate
    • AKOS022172417
    • A826032
    • (S)-Methyl1-benzyl-5-oxopyrrolidine-3-carboxylate
    • CS-0172487
    • AS-36256
    • 428518-44-9
    • methyl (3S)-5-oxidanylidene-1-(phenylmethyl)pyrrolidine-3-carboxylate
    • (S)-1-Benzyl-5-oxo-pyrrolidine-3-carboxylic Acid Methyl Ester
    • MDL: MFCD09261309
    • Inchi: 1S/C13H15NO3/c1-17-13(16)11-7-12(15)14(9-11)8-10-5-3-2-4-6-10/h2-6,11H,7-9H2,1H3/t11-/m0/s1
    • InChI Key: WTRWSSDZHQOPJI-NSHDSACASA-N
    • SMILES: O=C1C[C@H](C(=O)OC)CN1CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 233.10519334g/mol
  • Monoisotopic Mass: 233.10519334g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 4
  • Complexity: 297
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: 2
  • XLogP3: 0.8
  • Topological Polar Surface Area: 46.6Ų

Experimental Properties

  • Color/Form: Light-red to Brown Solid
  • Density: 1.213±0.06 g/cm3 (20 ºC 760 Torr),
  • Boiling Point: 396.6°Cat760mmHg
  • Flash Point: 193.6°C
  • Solubility: Slightly soluble (6.1 g/l) (25 º C),
  • PSA: 46.61000
  • LogP: 1.14600

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Additional information on (S)-1-Benzyl-5-oxo-pyrrolidine-3-carboxylic Acid Methyl Ester

Comprehensive Overview of (S)-1-Benzyl-5-oxo-pyrrolidine-3-carboxylic Acid Methyl Ester (CAS No. 428518-44-9)

(S)-1-Benzyl-5-oxo-pyrrolidine-3-carboxylic Acid Methyl Ester (CAS No. 428518-44-9) is a chiral organic compound widely recognized for its significance in pharmaceutical and synthetic chemistry. This ester derivative, featuring a pyrrolidine core, is a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and metabolic disorders. Its stereospecific (S)-configuration enhances its utility in asymmetric synthesis, making it a sought-after building block for researchers.

The compound’s structure combines a benzyl group at the nitrogen position and a methyl ester moiety at the carboxylate terminus, offering both lipophilicity and reactivity for further derivatization. Recent studies highlight its role in developing protease inhibitors and GABA receptor modulators, aligning with the growing demand for neurotherapeutics. As the pharmaceutical industry shifts toward personalized medicine, enantiomerically pure compounds like (S)-1-Benzyl-5-oxo-pyrrolidine-3-carboxylic Acid Methyl Ester gain prominence due to their predictable pharmacokinetics.

From a synthetic perspective, this compound is often prepared via asymmetric hydrogenation or enzymatic resolution, methods that dominate discussions in green chemistry forums. Researchers frequently search for "chiral pyrrolidine synthesis" or "methyl ester derivatives in drug design," reflecting its relevance in modern organic synthesis. Its CAS No. 428518-44-9 is a critical identifier in patent literature and regulatory submissions, underscoring its commercial importance.

In analytical applications, (S)-1-Benzyl-5-oxo-pyrrolidine-3-carboxylic Acid Methyl Ester is characterized by techniques such as HPLC chiral separation and NMR spectroscopy, addressing common queries like "how to confirm enantiopurity of pyrrolidine derivatives." The compound’s stability under ambient conditions and compatibility with diverse reaction media further enhance its practicality in industrial-scale processes.

Emerging trends in AI-driven drug discovery have also spotlighted this molecule, with computational models predicting its potential as a scaffold for kinase inhibitors. Such applications resonate with searches for "machine learning in heterocyclic chemistry" or "fragment-based drug design." Additionally, its low toxicity profile aligns with the increasing emphasis on sustainable and safe chemical practices.

In summary, (S)-1-Benzyl-5-oxo-pyrrolidine-3-carboxylic Acid Methyl Ester (CAS No. 428518-44-9) exemplifies the intersection of synthetic utility and therapeutic potential. Its versatility in medicinal chemistry, coupled with advancements in catalytic asymmetric synthesis, ensures its continued relevance in academic and industrial research. For those exploring "chiral building blocks for CNS drugs" or "ester derivatives in API synthesis," this compound remains a cornerstone of innovation.

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